Cas no 268730-72-9 (1-(4-Cyanobenzoyl)-4-piperidinone)
268730-72-9 structure
Product Name:1-(4-Cyanobenzoyl)-4-piperidinone
CAS No:268730-72-9
MF:C13H12N2O2
MW:228.246582984924
MDL:MFCD04115031
CID:247920
PubChem ID:18365057
Update Time:2025-04-19
1-(4-Cyanobenzoyl)-4-piperidinone Chemical and Physical Properties
Names and Identifiers
-
- Benzonitrile,4-[(4-oxo-1-piperidinyl)carbonyl]-
- 4-(4-Oxo-piperidine-1-carbonyl)-benzonitrile
- 4-(4-oxopiperidine-1-carbonyl)benzonitrile
- 4-(4-OXO-PIPERIDINE-1-CARBONYL)BENZONITRILE,
- 4-[oxo-(4-oxo-1-piperidinyl)methyl]benzonitrile
- AG-E-85096
- AGN-PC-01V0AK
- CTK4F8670
- KB-238501
- SureCN7828410
- AKOS000177950
- 268730-72-9
- 4-(4-oxidanylidenepiperidin-1-yl)carbonylbenzenecarbonitrile
- MFCD04115031
- SCHEMBL7828410
- DTXSID00593149
- CS-0341590
- FT-0738080
- A818640
- 1-(4-Cyanobenzoyl)-4-piperidinone
- SB36304
- 4-(4-Oxopiperidine-1-carbonyl)-benzonitrile
-
- MDL: MFCD04115031
- Inchi: 1S/C13H12N2O2/c14-9-10-1-3-11(4-2-10)13(17)15-7-5-12(16)6-8-15/h1-4H,5-8H2
- InChI Key: ZEWMUOQEPSDMTH-UHFFFAOYSA-N
- SMILES: O=C1CCN(C(C2C=CC(C#N)=CC=2)=O)CC1
Computed Properties
- Exact Mass: 228.09000
- Monoisotopic Mass: 228.09
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 4
- Heavy Atom Count: 17
- Rotatable Bond Count: 2
- Complexity: 351
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- Topological Polar Surface Area: 61.2A^2
- XLogP3: 0.6
Experimental Properties
- Density: 1.3±0.1 g/cm3
- Melting Point: Not available
- Boiling Point: 464.3±40.0 °C at 760 mmHg
- Flash Point: 234.6±27.3 °C
- PSA: 61.17000
- LogP: 1.30128
- Vapor Pressure: 0.0±1.1 mmHg at 25°C
1-(4-Cyanobenzoyl)-4-piperidinone Security Information
- Signal Word:warning
- Hazard Statement: H303May be harmful if swallowed+H313Skin contact may be harmful+H333Inhalation may be harmful to the body
-
Warning Statement:
P264Thoroughly clean after treatment
P280Wear protective gloves/Wear protective clothing/Wear protective goggles/Wear a protective mask
P305If it enters the eyes
P351Rinse carefully with water for a few minutes
P338Remove the contact lens(If any)And easy to operate,Continue flushing
P337If eye irritation persists
P313Obtain medical advice/care - Safety Instruction: H303May be harmful if swallowed+H313Skin contact may be harmful+H333Inhalation may be harmful to the body
- Storage Condition:storage at -4℃ (1-2weeks), longer storage period at -20℃ (1-2years)
1-(4-Cyanobenzoyl)-4-piperidinone Customs Data
- HS CODE:2933399090
- Customs Data:
China Customs Code:
2933399090Overview:
2933399090. Other compounds with non fused pyridine rings in structure. VAT:17.0%. Tax refund rate:13.0%. Regulatory conditions:nothing. MFN tariff:6.5%. general tariff:20.0%
Declaration elements:
Product Name, component content, use to, Please indicate the appearance of Urotropine, 6- caprolactam please indicate the appearance, Signing date
Summary:
2933399090. other compounds containing an unfused pyridine ring (whether or not hydrogenated) in the structure. VAT:17.0%. Tax rebate rate:13.0%. . MFN tariff:6.5%. General tariff:20.0%
1-(4-Cyanobenzoyl)-4-piperidinone Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| abcr | AB537397-1 g |
4-(4-Oxo-piperidine-1-carbonyl)-benzonitrile |
268730-72-9 | 1g |
€1,414.60 | 2023-04-14 | ||
| Chemenu | CM154434-5g |
4-(4-Oxo-piperidine-1-carbonyl)-benzonitrile |
268730-72-9 | 97% | 5g |
$634 | 2024-07-28 | |
| TRC | C962395-10mg |
1-(4-Cyanobenzoyl)-4-piperidinone |
268730-72-9 | 10mg |
$ 50.00 | 2022-06-06 | ||
| TRC | C962395-50mg |
1-(4-Cyanobenzoyl)-4-piperidinone |
268730-72-9 | 50mg |
$ 160.00 | 2022-06-06 | ||
| TRC | C962395-100mg |
1-(4-Cyanobenzoyl)-4-piperidinone |
268730-72-9 | 100mg |
$ 250.00 | 2022-06-06 | ||
| Chemenu | CM154434-5g |
4-(4-Oxo-piperidine-1-carbonyl)-benzonitrile |
268730-72-9 | 97% | 5g |
$634 | 2021-08-05 | |
| JIE DA WEI ( SHANG HAI ) YI YAO KE JI FA ZHAN Co., Ltd. | 60R0160-1g |
4-(4-Oxo-piperidine-1-carbonyl)-benzonitrile |
268730-72-9 | 97% | 1g |
6767.38CNY | 2021-05-08 | |
| JIE DA WEI ( SHANG HAI ) YI YAO KE JI FA ZHAN Co., Ltd. | 60R0160-5g |
4-(4-Oxo-piperidine-1-carbonyl)-benzonitrile |
268730-72-9 | 97% | 5g |
25424.31CNY | 2021-05-08 | |
| JIE DA WEI ( SHANG HAI ) YI YAO KE JI FA ZHAN Co., Ltd. | 60R0160-500mg |
4-(4-Oxo-piperidine-1-carbonyl)-benzonitrile |
268730-72-9 | 97% | 500mg |
3807.71CNY | 2021-05-08 | |
| JIE DA WEI ( SHANG HAI ) YI YAO KE JI FA ZHAN Co., Ltd. | 60R0160-250mg |
4-(4-Oxo-piperidine-1-carbonyl)-benzonitrile |
268730-72-9 | 97% | 250mg |
2416.92CNY | 2021-05-08 |
1-(4-Cyanobenzoyl)-4-piperidinone Related Literature
-
Bin Han,Yasuo Shimizu,Gabriele Seguini,Celia Castro,Gérard Ben Assayag,Koji Inoue,Yasuyoshi Nagai,Sylvie Schamm-Chardon,Michele Perego RSC Adv., 2016,6, 3617-3622
-
J. Matthew Kurley,Phillip W. Halstenberg,Abbey McAlister,Stephen Raiman,Richard T. Mayes RSC Adv., 2019,9, 25602-25608
-
Andreas Nenning,Manuel Holzmann,Jürgen Fleig,Alexander K. Opitz Mater. Adv., 2021,2, 5422-5431
-
Amandine Altmayer-Henzien,Valérie Declerck,David J. Aitken,Ewen Lescop,Denis Merlet,Jonathan Farjon Org. Biomol. Chem., 2013,11, 7611-7615
-
Guiying Zhang,Maosheng Cheng,Yanni Li,Keliang Liu,Lifeng Cai Chem. Commun., 2013,49, 11086-11088
268730-72-9 (1-(4-Cyanobenzoyl)-4-piperidinone) Related Products
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- 1365271-75-5(4-4-(Piperidinocarbonyl)phenylbenzonitrile)
- 24686-78-0(1-benzoylpiperidin-4-one)
- 150057-96-8(Pyrrolidine, 1-(4-cyanobenzoyl)-)
- 500715-55-9(Benzamide, N,N'-1,5-pentanediylbis[4-cyano-)
- 875711-13-0(BENZAMIDE, 3-CYANO-N-[3-(1-PIPERIDINYL)PROPYL]-)
- 137995-38-1(Benzamide, 4-cyano-N,N-dioctyl-)
- 389887-22-3(Benzamide,4-cyano-N-[3-[7-(4-oxoheptyl)-3,7-diazabicyclo[3.3.1]non-3-yl]propyl]-)
- 67272-93-9(Benzamide, N-butyl-4-cyano-N-ethyl-)
- 160094-26-8(4-(Piperidine-1-carbonyl)benzonitrile)
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